1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol

• IUPAC Name: 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenylpent-2-yn-1-ol
• InChI: InChI=1S/C19H27NO/c1-18(2,20(3)4)14-15-19(21,17-12-8-9-13-17)16-10-6-5-7-11-16/h5-7,10-11,17,21H,8-9,12-13H2,1-4H3
• InChI Key: LQUVSFZSBFRQCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC(C1CCCC1)(C2=CC=CC=C2)O)N(C)C
• Molecular Formula: C19H27NO
• Molecular Weight: 285.4 g/mol

Description

1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol, also known as CPMEP, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has shown promise in a variety of applications, including as a tool for studying the mechanisms of action of certain biological processes and as a potential therapeutic agent for a range of conditions. In

Mechanism of Action

The mechanism of action of 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol is complex and not yet fully understood. However, it is believed that 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol works by binding to the active site of acetylcholinesterase, thereby preventing the breakdown of acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which can have a range of effects on cognitive function, memory, and other processes.
Biochemical and Physiological Effects
1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol has been shown to have a range of biochemical and physiological effects. For example, it has been shown to increase the levels of acetylcholine in the brain, which can lead to improvements in cognitive function and memory. It has also been shown to have antioxidant properties, which may help to protect against oxidative stress and damage to cells. In addition, 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol has been shown to have anti-inflammatory effects, which may make it a promising therapeutic agent for a range of conditions.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol in lab experiments is its potency and specificity. 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol has been shown to be a highly potent inhibitor of acetylcholinesterase, which makes it an ideal tool for studying the mechanisms of action of this enzyme. In addition, 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol is relatively easy to synthesize and can be obtained in large quantities, which makes it a cost-effective tool for research.
However, there are also limitations to using 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol in lab experiments. For example, its potency may make it difficult to study the effects of partial inhibition of acetylcholinesterase, which may be more relevant to certain conditions. In addition, 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol may have off-target effects that could complicate the interpretation of results.

Future Directions

There are a number of future directions for research on 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol. One area of focus is on understanding the precise mechanisms of action of this compound, including its interactions with other enzymes and neurotransmitters. Another area of focus is on exploring the potential therapeutic applications of 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol, including its use in the treatment of conditions such as Alzheimer's disease and other neurodegenerative disorders. Additionally, there is interest in developing new and more efficient methods of synthesizing 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol, as well as exploring the potential of related compounds for use in scientific research.

Synthesis Methods

1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol can be synthesized using a variety of methods, including the reaction of cyclopentylmagnesium bromide with 4-(dimethylamino)phenylacetylene, followed by reaction with methyl iodide and reduction with lithium aluminum hydride. Other methods of synthesis have also been explored, including the use of palladium-catalyzed coupling reactions and the use of organolithium reagents. The synthesis of 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol is a complex process that requires careful attention to detail and a thorough understanding of the chemical reactions involved.

Scientific Research Applications

1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol has been studied extensively for its potential use in scientific research. One of the primary applications of 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol is as a tool for studying the mechanisms of action of certain biological processes. For example, 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol has been shown to be a potent inhibitor of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme, 1-cyclopentyl-4-(dimethylamino)-4-methyl-1-phenyl-2-pentyn-1-ol can help to increase the levels of acetylcholine in the brain, which may have a range of therapeutic effects.